p-​Toluenesulfonyl Chloride

• CAS No.: 98-59-9
• Product Name: p-​Toluenesulfonyl Chloride
• Molecular Formula: C7H7ClO2S
• Molecular Weight: 190.65 g/mol
• IUPAC Name: 4-methylbenzenesulfonyl chloride
• Standard InChI: InChI=1S/C7H7ClO2S/c1-6-2-4-7(5-3-6)11(8,9)10/h2-5H,1H3
• Standard InChIKey: YYROPELSRYBVMQ-UHFFFAOYSA-N
• SMILES: CC1=CC=C(C=C1)S(=O)(=O)Cl
• Canonical SMILES: CC1=CC=C(C=C1)S(=O)(=O)Cl
• Boiling Point: 146 °C @ 15 MM HG
• Colorform: CRYSTALS; TRICLINIC CRYSTALS FROM ETHER OR PETROLEUM ETHER
• Density: 1.3 g/cm³
• Flash Point: 128 °C c.c.
• Melting Point: 71.0 °C; 69-71 °C
• Physical Description: P-toluene sulfonylchloride appears as a white to gray powdered solid with a distinctive odor. Insoluble in water and denser than water. Contact may irritate skin, eyes and mucous membranes. May be toxic by ingestion, inhalation and skin absorption. Used to make other chemicals.; COLOURLESS-TO-YELLOW HYGROSCOPIC CRYSTALS WITH PUNGENT ODOUR.
• Description: P-toluene sulfonylchloride appears as a white to gray powdered solid with a distinctive odor. Insoluble in water and denser than water. Contact may irritate skin, eyes and mucous membranes. May be toxic by ingestion, inhalation and skin absorption. Used to make other chemicals.
• Solubility: INSOL IN WATER; FREELY SOL IN ALCOHOL, BENZENE, ETHER; Solubility in water: reaction
• Synonyms: p-Toluenesulfonyl Chloride; 4-Methylbenzene-1-sulfonyl Chloride; 4-Methylbenzenesulfonyl Chloride; 4-Methylphenylsulfonyl Chloride; 4-​Toluenesulfonyl Chloride; 4-​Toluolsulfonyl Chloride; 4-Tosyl Chloride; NSC 175822; Toluenesulfonyl Chloride; Tosyl
• Vapor Density: Relative vapor density (air = 1): 6.6
• Vapor Pressure: Vapor pressure, Pa at 25 °C: 0.16
• PubChem Compound: 7397
• Last Modified: Nov 11 2021